5-Chloro-2-methyl-4-nitroaniline
Overview
Description
Synthesis Analysis
The synthesis of derivatives of 5-Chloro-2-methyl-4-nitroaniline has been explored, including the synthesis of N,N-Diethyl-5-chloro-2-(4-chlorophenoxy)-4-nitroaniline through a multi-step process involving oxidation, etherification, reduction, alkylation, and further oxidation, achieving a total yield of 75%. This method has been noted for its convenience and feasibility (Liu Deng-cai, 2008).
Molecular Structure Analysis
The crystal structure and molecular interactions of 5-Chloro-2-methyl-4-nitroaniline derivatives have been extensively studied. For example, the crystal structures of six salts of 2-methyl-5-nitroaniline with various inorganic acids were determined, highlighting the importance of hydrogen bonding patterns that form one-dimensional or two-dimensional networks (Volodymyr V. Medviediev, M. Daszkiewicz, 2019).
Chemical Reactions and Properties
Research has demonstrated that 5-Chloro-2-methyl-4-nitroaniline and its derivatives participate in a variety of chemical reactions, leading to diverse chemical properties. The synthesis of 4-Bromo-2-chlorotoluene from 4-bromo-2-nitrotoluene, which involved reduction, diazotization, and the Sandmeyer reaction, is an example of the chemical versatility of nitroaniline derivatives (Xue Xu, 2006).
Physical Properties Analysis
The physical properties of 5-Chloro-2-methyl-4-nitroaniline derivatives have been explored through various analyses, including X-ray diffraction and spectroscopic investigations. These studies reveal detailed insights into the compound's solid-state structure, providing a basis for understanding its physical behavior and interactions (Marijana Jukić et al., 2010).
Chemical Properties Analysis
The chemical properties of 5-Chloro-2-methyl-4-nitroaniline are influenced by its functional groups and molecular structure. Investigations into the synthesis and antimicrobial activity of its derivatives have highlighted the impact of structural modifications on its chemical behavior and efficacy. Notably, some synthesized derivatives displayed significant antimicrobial activity, underscoring the potential of structural alterations to enhance biological properties (Mallesha Lingappa et al., 2011).
Scientific Research Applications
Organic Crystal Growth
- Scientific Field: Materials Science
- Application Summary: 5-Chloro-2-methyl-4-nitroaniline is used in the preparation of organic crystals . These crystals have various physical, chemical, and mechanical properties .
- Methods of Application: The Vertical Bridgman technique is used to produce the bulk organic crystal . The growth atmosphere and the lowering rate are identified to obtain a homogeneous mixture of the compounds and initiate the nucleation process .
- Results: The formed crystal has a monoclinic crystal structure with the space group P21/c . The thermal stability and kinetic parameters were examined using thermogravimetric analysis and differential thermal curves . The electrical conductivity and dielectric behavior of the crystal were investigated with variations in frequency and temperature .
Synthesis of Benzamide Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 5-Chloro-2-methyl-4-nitroaniline can be used as a reagent to synthesize benzamide derivatives . These derivatives act as histone deacetylase inhibitors .
- Methods of Application: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of this application are not provided in the source .
Synthesis of 2-Substituted 3,7,8-Trichlorodibenzo-p-dioxins
- Scientific Field: Organic Chemistry
- Application Summary: 5-Chloro-4-nitro-o-toluidine is used in the synthesis of 2-substituted 3,7,8-trichlorodibenzo-p-dioxins .
- Methods of Application: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of this application are not provided in the source .
Preparation of In-Plane Aligned Nanofibers
- Scientific Field: Materials Science
- Application Summary: 2-Methyl-4-nitroaniline, a compound similar to 5-Chloro-2-methyl-4-nitroaniline, is used in preparing in-plane aligned nanofibers by the electrospinning technique .
- Methods of Application: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of this application are not provided in the source .
Synthesis of 2-Substituted 3,7,8-Trichlorodibenzo-p-dioxins
- Scientific Field: Organic Chemistry
- Application Summary: 5-Chloro-4-nitro-o-toluidine is used in the synthesis of 2-substituted 3,7,8-trichlorodibenzo-p-dioxins .
- Methods of Application: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of this application are not provided in the source .
Preparation of Benzimidazole-2-Carbamates
- Scientific Field: Organic Chemistry
- Application Summary: 5-Chloro-2-nitroaniline is used in the synthesis of 5-(4-substituted piperazin-1-yl)benzimidazole-2-carbamates .
- Methods of Application: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of this application are not provided in the source .
Safety And Hazards
properties
IUPAC Name |
5-chloro-2-methyl-4-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKOSGBYZOWWAPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30160702 | |
Record name | 6-Chloro-4-nitro-o-toluidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30160702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-methyl-4-nitroaniline | |
CAS RN |
13852-51-2 | |
Record name | 5-Chloro-2-methyl-4-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13852-51-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-4-nitro-o-toluidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013852512 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 13852-51-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60116 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Chloro-4-nitro-o-toluidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30160702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloro-4-nitro-o-toluidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.158 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-Chloro-2-methyl-4-nitrobenzenamine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H7P27SAY3P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.